2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline

• IUPAC Name: 2-[3,5-bis(furan-2-yl)-3,4-dihydropyrazol-2-yl]-6-chloro-4-phenylquinazoline
• InChI: InChI=1S/C25H17ClN4O2/c26-17-10-11-19-18(14-17)24(16-6-2-1-3-7-16)28-25(27-19)30-21(23-9-5-13-32-23)15-20(29-30)22-8-4-12-31-22/h1-14,21H,15H2
• InChI Key: RRVNKTFWLQBIOT-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CO2)C3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5)C6=CC=CO6
• Molecular Formula: C25H17ClN4O2
• Molecular Weight: 440.9 g/mol

Description

The compound “2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline” is a complex organic molecule that contains several functional groups and structural motifs, including furan rings, a pyrazole ring, a quinazoline moiety, and a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of furan rings, a pyrazole ring, a quinazoline moiety, and a phenyl group. These structural motifs could potentially confer interesting chemical properties to the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, furan derivatives are known to undergo a variety of chemical reactions. For example, furfural can condense with nitromethane in a basic medium to yield 2-(2-Nitrovinyl)furan.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Furan derivatives generally have a density of around 1160 kg/m^3 and boil at around 161.7°C.

Scientific Research Applications

2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline has been found to have potential applications in a variety of scientific research areas. It has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties, making it a potential candidate for the development of new drugs. In addition, this compound has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation and pain. Furthermore, this compound has been found to possess antioxidant activity and to be a promising agent for the treatment of cancer.

Mechanism of Action

The mechanism of action of 2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline is not fully understood. However, it is believed that this compound acts as an inhibitor of COX-2, which is involved in the regulation of inflammation and pain. In addition, this compound has been found to possess antioxidant activity, which may be responsible for its ability to reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-fungal, and anti-bacterial properties, making it a potential candidate for the development of new drugs. In addition, this compound has been found to be a potent inhibitor of the enzyme COX-2, which is involved in the regulation of inflammation and pain. Furthermore, this compound has been found to possess antioxidant activity and to be a promising agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline in laboratory experiments include its relatively simple synthesis process, its wide range of biochemical and physiological effects, and its potential for the development of new drugs. However, there are also some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not fully understood, and it is not known if it is safe for human use.

Future Directions

The potential applications of 2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline are vast, and there are many possible future directions for its use. These include further research into its mechanism of action, its potential for the development of new drugs, and its use as an antioxidant and anti-inflammatory agent. In addition, further research into the safety and efficacy of this compound in humans is needed in order to determine its potential for clinical use. Finally, further research into the synthesis of this compound and its derivatives is needed in order to improve the efficiency and cost-effectiveness of its production.

Synthesis Methods

2-[3,5-bis(furan-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-6-chloro-4-phenylquinazoline can be synthesized using a two-step process. The first step involves the condensation of the 2-chloro-4-phenylquinazoline with furan-2-ylmethylene malononitrile, followed by the reaction of the resulting product with 3-chloro-2-furanmethanol. The second step involves the reaction of the product with benzylhydrazine to yield this compound. The entire synthesis process is relatively simple and can be completed in a short amount of time.